2,3-Bis(2-hydroxyethylthio)-1,4-naphthalenedione

• CAS No.: 93718-83-3
• Product Name: 2,3-Bis(2-hydroxyethylthio)-1,4-naphthalenedione
• Molecular Formula: C14H14O4S2
• Molecular Weight: 310.4 g/mol
• IUPAC Name: 2,3-bis(2-hydroxyethylsulfanyl)naphthalene-1,4-dione
• Standard InChI: InChI=1S/C14H14O4S2/c15-5-7-19-13-11(17)9-3-1-2-4-10(9)12(18)14(13)20-8-6-16/h1-4,15-16H,5-8H2
• Standard InChIKey: MAASHDQFQDDECQ-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=O)C(=C(C2=O)SCCO)SCCO
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C(=C(C2=O)SCCO)SCCO
• Appearance: Solid powder
• Description: NSC-95397 is a novel CDC25B inhibitor, inhibiting influenza A virus replication in dose-dependent fashion. NSC95397 prevents the CtBP1-Protein Partner Interaction and CtBP1-Mediated Transcriptional Repression. NSC-95397 triggers apoptosis of tumor cells and is thus considered for the treatment of malignancy.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 2,3-bis(2-hydroxyethylsulfanyl)-(1,4)naphthoquinone; NSC 95397; NSC95397
• Reference: 1: Brenner AK, Reikvam H, Rye KP, Hagen KM, Lavecchia A, Bruserud Ø. CDC25 Inhibition in Acute Myeloid Leukemia-A Study of Patient Heterogeneity and the Effects of Different Inhibitors. Molecules. 2017 Mar 11;22(3). pii: E446. doi: 10.3390/molecules22030446. PubMed PMID: 28287460.; 2: Jemaà M, Mischitelli M, Fezai M, Almasry M, Faggio C, Lang F. Stimulation of Suicidal Erythrocyte Death by the CDC25 Inhibitor NSC-95397. Cell Physiol Biochem. 2016;40(3-4):597-607. Epub 2016 Nov 25. PubMed PMID: 27889774.; 3: Blevins MA, Kouznetsova J, Krueger AB, King R, Griner LM, Hu X, Southall N, Marugan JJ, Zhang Q, Ferrer M, Zhao R. Small Molecule, NSC95397, Inhibits the CtBP1-Protein Partner Interaction and CtBP1-Mediated Transcriptional Repression. J Biomol Screen. 2015 Jun;20(5):663-72. doi: 10.1177/1087057114561400. Epub 2014 Dec 4. PubMed PMID: 25477201; PubMed Central PMCID: PMC4486263.; 4: Yang Y, Yang WS, Yu T, Yi YS, Park JG, Jeong D, Kim JH, Oh JS, Yoon K, Kim JH, Cho JY. Novel anti-inflammatory function of NSC95397 by the suppression of multiple kinases. Biochem Pharmacol. 2014 Mar 15;88(2):201-15. doi: 10.1016/j.bcp.2014.01.022. Epub 2014 Jan 25. PubMed PMID: 24468133.; 5: Niisato N, Ohta M, Eaton DC, Marunaka Y. Hypotonic stress upregulates β- and γ-ENaC expression through suppression of ERK by inducing MKP-1. Am J Physiol Renal Physiol. 2012 Jul 15;303(2):F240-52. doi: 10.1152/ajprenal.00198.2011. Epub 2012 May 9. PubMed PMID: 22573375; PubMed Central PMCID: PMC3404587.; 6: Liu T, Li Y, Lin K, Yin H, He B, Zheng M, Wang G. Regulation of S100A4 expression via the JAK2-STAT3 pathway in rhomboid-phenotype pulmonary arterial smooth muscle cells exposure to hypoxia. Int J Biochem Cell Biol. 2012 Aug;44(8):1337-45. doi: 10.1016/j.biocel.2012.04.017. Epub 2012 Apr 27. PubMed PMID: 22561747.; 7: Dulyaninova NG, Hite KM, Zencheck WD, Scudiero DA, Almo SC, Shoemaker RH, Bresnick AR. Cysteine 81 is critical for the interaction of S100A4 and myosin-IIA. Biochemistry. 2011 Aug 23;50(33):7218-27. doi: 10.1021/bi200853y. Epub 2011 Jul 21. PubMed PMID: 21749055; PubMed Central PMCID: PMC3220277.; 8: Larsson DE, Wickström M, Hassan S, Oberg K, Granberg D. The cytotoxic agents NSC-95397, brefeldin A, bortezomib and sanguinarine induce apoptosis in neuroendocrine tumors in vitro. Anticancer Res. 2010 Jan;30(1):149-56. PubMed PMID: 20150630.; 9: Soares KM, Blackmon N, Shun TY, Shinde SN, Takyi HK, Wipf P, Lazo JS, Johnston PA. Profiling the NIH Small Molecule Repository for compounds that generate H2O2 by redox cycling in reducing environments. Assay Drug Dev Technol. 2010 Apr;8(2):152-74. doi: 10.1089/adt.2009.0247. PubMed PMID: 20070233; PubMed Central PMCID: PMC3098569.; 10: Larsson DE, Hassan S, Larsson R, Oberg K, Granberg D. Combination analyses of anti-cancer drugs on human neuroendocrine tumor cell lines. Cancer Chemother Pharmacol. 2009 Dec;65(1):5-12. doi: 10.1007/s00280-009-0997-6. Epub 2009 Apr 19. PubMed PMID: 19381631.; 11: Ko S, Lee W, Lee S, Park H. Nanosecond molecular dynamics simulations of Cdc25B and its complex with a 1,4-naphthoquinone inhibitor: implications for rational inhibitor design. J Mol Graph Model. 2008 Aug;27(1):13-9. doi: 10.1016/j.jmgm.2008.02.002. Epub 2008 Feb 16. PubMed PMID: 18359256.; 12: Lambert CC. Signaling pathways in ascidian oocyte maturation: the role of cyclic AMP and follicle cells in germinal vesicle breakdown. Dev Growth Differ. 2008 Mar;50(3):181-8. doi: 10.1111/j.1440-169X.2008.00983.x. Epub 2008 Feb 27. PubMed PMID: 18312430.; 13: Vogt A, McDonald PR, Tamewitz A, Sikorski RP, Wipf P, Skoko JJ 3rd, Lazo JS. A cell-active inhibitor of mitogen-activated protein kinase phosphatases restores paclitaxel-induced apoptosis in dexamethasone-protected cancer cells. Mol Cancer Ther. 2008 Feb;7(2):330-40. doi: 10.1158/1535-7163.MCT-07-2165. Epub 2008 Feb 1. PubMed PMID: 18245669.; 14: Park H, Carr BI, Li M, Ham SW. Fluorinated NSC as a Cdc25 inhibitor. Bioorg Med Chem Lett. 2007 Apr 15;17(8):2351-4. Epub 2006 Dec 21. PubMed PMID: 17379514.; 15: Larsson DE, Lövborg H, Rickardson L, Larsson R, Oberg K, Granberg D. Identification and evaluation of potential anti-cancer drugs on human neuroendocrine tumor cell lines. Anticancer Res. 2006 Nov-Dec;26(6B):4125-9. PubMed PMID: 17201123.; 16: Boutros R, Dozier C, Ducommun B. The when and wheres of CDC25 phosphatases. Curr Opin Cell Biol. 2006 Apr;18(2):185-91. Epub 2006 Feb 17. Review. PubMed PMID: 16488126.; 17: Peyregne VP, Kar S, Ham SW, Wang M, Wang Z, Carr BI. Novel hydroxyl naphthoquinones with potent Cdc25 antagonizing and growth inhibitory properties. Mol Cancer Ther. 2005 Apr;4(4):595-602. PubMed PMID: 15827333.; 18: Melchheier I, von Montfort C, Stuhlmann D, Sies H, Klotz LO. Quinone-induced Cdc25A inhibition causes ERK-dependent connexin phosphorylation. Biochem Biophys Res Commun. 2005 Feb 25;327(4):1016-23. PubMed PMID: 15652497.; 19: Rudolph J. Targeting the neighbor's pool. Mol Pharmacol. 2004 Oct;66(4):780-2. Epub 2004 Jul 16. PubMed PMID: 15258253.; 20: Han Y, Shen H, Carr BI, Wipf P, Lazo JS, Pan SS. NAD(P)H:quinone oxidoreductase-1-dependent and -independent cytotoxicity of potent quinone Cdc25 phosphatase inhibitors. J Pharmacol Exp Ther. 2004 Apr;309(1):64-70. Epub 2004 Jan 12. PubMed PMID: 14718602.
• PubChem Compound: 262093
• Last Modified: Nov 12 2021